2,2-diphenyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide

• IUPAC Name: 2,2-diphenyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide
• InChI: InChI=1S/C23H19N3O2/c27-23(21(17-10-4-1-5-11-17)18-12-6-2-7-13-18)24-16-20-25-22(26-28-20)19-14-8-3-9-15-19/h1-15,21H,16H2,(H,24,27)
• InChI Key: ILPBJYVCAKDIOG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NOC(=N2)CNC(=O)C(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C23H19N3O2
• Molecular Weight: 369.4 g/mol

Description

2,2-diphenyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide, also known as DPOAMA, is a synthetic compound that has been extensively researched for its potential as a therapeutic agent. DPOAMA belongs to the class of oxadiazole derivatives, which have been shown to possess various biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.

Mechanism of Action

The exact mechanism of action of 2,2-diphenyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide is not yet fully understood. However, it is believed to act on the central nervous system by modulating the activity of certain neurotransmitters such as GABA and glutamate. 2,2-diphenyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide has been shown to increase the levels of GABA in the brain, which is a neurotransmitter that has a calming effect on the nervous system. Additionally, 2,2-diphenyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide has also been reported to inhibit the activity of glutamate, which is a neurotransmitter that is involved in the transmission of pain signals.
Biochemical and Physiological Effects:
2,2-diphenyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide has been shown to exert various biochemical and physiological effects in animal models. It has been reported to reduce the levels of oxidative stress markers in the brain, which suggests its potential as an antioxidant agent. Moreover, 2,2-diphenyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide has also been shown to increase the levels of certain hormones such as corticosterone and testosterone, which suggests its potential as a hormonal agent.

Advantages and Limitations for Lab Experiments

2,2-diphenyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide has several advantages for lab experiments, including its high purity, good yields, and easy synthesis method. However, it also has certain limitations, such as its low solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for research on 2,2-diphenyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide. One potential area of research is the development of 2,2-diphenyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide-based drugs for the treatment of various neurological disorders such as epilepsy, anxiety, and depression. Additionally, further studies are needed to elucidate the exact mechanism of action of 2,2-diphenyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide and to investigate its potential as an anti-inflammatory and antioxidant agent. Moreover, future research can focus on the development of novel synthesis methods for 2,2-diphenyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide that can improve its solubility and reduce its toxicity.

Scientific Research Applications

2,2-diphenyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide has been investigated for its potential as a therapeutic agent in various scientific research studies. It has been shown to possess significant anticonvulsant, anxiolytic, and sedative properties in animal models. Additionally, 2,2-diphenyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide has been reported to exhibit potent analgesic activity in mice, which suggests its potential as a pain-relieving agent. Moreover, 2,2-diphenyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide has also been investigated for its potential as an anti-inflammatory agent, with promising results in animal models.